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Compound of Interest

Compound Name: cis-4-Methyl-2-hexene

Cat. No.: B11997922

A Technical Guide to the Physical Properties of
cis-4-Methyl-2-hexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of cis-4-
Methyl-2-hexene, a valuable organic compound in various research and development
applications. This document outlines its boiling point and density, supported by detailed
experimental methodologies for their determination, ensuring accuracy and reproducibility in a
laboratory setting.

Quantitative Physical Properties

The physical characteristics of cis-4-Methyl-2-hexene are summarized in the table below.
These values are critical for a range of applications, from reaction engineering to the
formulation of novel chemical entities.

Physical Property Value Units
Boiling Point 87 - 88.4[1][2] °C at 760 mmHg
Density 0.700 - 0.711[1][2] g/cm3
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Experimental Protocols

The following sections detail the standardized experimental procedures for the accurate
determination of the boiling point and density of cis-4-Methyl-2-hexene.

The boiling point of cis-4-Methyl-2-hexene is determined using a method based on the
principles of ASTM D1078, "Standard Test Method for Distillation Range of Volatile Organic
Liquids".[2][3][4][5][6] This method is suitable for liquids such as hydrocarbons that are
chemically stable during the distillation process.[2][3]

Apparatus:

« Distillation flask

o Condenser

o Graduated receiving cylinder

o Calibrated thermometer or temperature probe
e Heating mantle or other suitable heat source
¢ Boiling chips

Procedure:

A 100 = 0.5 mL sample of cis-4-Methyl-2-hexene is measured into the graduated cylinder
and then transferred to the distillation flask.[2]

o Afew boiling chips are added to the flask to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring all connections are secure. The
thermometer bulb is positioned so that its top is level with the bottom of the side arm of the
flask.

o Cooling water is circulated through the condenser.

e The sample is heated at a controlled rate.
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e The temperature at which the first drop of distillate falls from the condenser into the receiving
cylinder is recorded as the initial boiling point.

e The distillation is continued, and the temperature is recorded as the bulk of the material
distills. The highest temperature reached during the distillation is noted as the boiling point.

[7]

o The barometric pressure is recorded to correct the observed boiling point to standard
pressure (760 mmHg) if necessary.

The density of cis-4-Methyl-2-hexene is precisely measured using a digital density meter,
following the methodology outlined in ASTM D4052.[1][8][9][10][11] This technique relies on the
oscillating U-tube principle.[8]

Apparatus:
 Digital density meter with a temperature-controlled cell
e Syringe or autosampler for sample injection

Procedure:

The digital density meter is calibrated using two reference standards of known density,
typically dry air and deionized water.

e The measuring cell is cleaned and dried thoroughly.

o The temperature of the measuring cell is set to the desired measurement temperature and
allowed to stabilize.

o Asmall volume of the cis-4-Methyl-2-hexene sample is injected into the U-tube, ensuring
that no air bubbles are present in the cell.[1] For opaque samples, special care must be
taken to verify the absence of bubbles.[1]

e The instrument measures the oscillation period of the U-tube containing the sample.

o The density of the sample is automatically calculated by the instrument based on the
measured oscillation period and the calibration data.
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e The measurement is repeated to ensure consistency and accuracy.

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a liquid hydrocarbon such as cis-4-Methyl-2-hexene.
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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